Cas no 1330180-47-6 (4-(4-Nitrophenyl)-3-morpholinone-d4)

• Product Name: 4-(4-Nitrophenyl)-3-morpholinone-d4
• CAS No: 1330180-47-6
• MF: C₁₀H₁₀N₂O₄
• MW: 226.222049236298
• CID: 4552232
• Update Time: 2025-05-19

4-(4-Nitrophenyl)-3-morpholinone-d4 Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)-3-morpholinone-d4
• 4-(2,3,5,6-tetradeuterio-4-nitrophenyl)morpholin-3-one

• Inchi： 1S/C10H10N2O4/c13-10-7-16-6-5-11(10)8-1-3-9(4-2-8)12(14)15/h1-4H,5-7H2/i1D,2D,3D,4D
• InChI Key： OWMGEFWSGOTGAU-RHQRLBAQSA-N
• SMILES： C1OCCN(C2=C([2H])C([2H])=C([N+]([O-])=O)C([2H])=C2[2H])C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(4-Nitrophenyl)-3-morpholinone-d4

Comprehensive Overview of 4-(4-Nitrophenyl)-3-morpholinone-d4 (CAS No. 1330180-47-6): Properties, Applications, and Research Insights

4-(4-Nitrophenyl)-3-morpholinone-d4, identified by its CAS No. 1330180-47-6, is a deuterated derivative of the parent compound 4-(4-Nitrophenyl)-3-morpholinone. This isotopically labeled compound has garnered significant attention in pharmaceutical and biochemical research due to its unique properties as a stable isotope tracer. The incorporation of deuterium (d4) enhances its utility in mass spectrometry and NMR spectroscopy, making it indispensable for metabolic studies and drug development.

The compound’s structure features a morpholinone ring linked to a 4-nitrophenyl group, which contributes to its reactivity and solubility profile. Researchers often utilize 4-(4-Nitrophenyl)-3-morpholinone-d4 as an internal standard in quantitative analysis, ensuring precision in measuring drug metabolites or environmental contaminants. Its deuterated form minimizes interference in analytical assays, addressing a critical need for accuracy in high-throughput screening and LC-MS/MS workflows.

In recent years, the demand for isotope-labeled compounds like 4-(4-Nitrophenyl)-3-morpholinone-d4 has surged, driven by advancements in precision medicine and proteomics. A key application lies in pharmacokinetic studies, where deuterated analogs help track drug absorption and distribution without altering biological activity. This aligns with growing interest in personalized therapeutics, as highlighted by trending searches for “deuterated drugs in cancer research” and “stable isotopes in biomarker discovery.”

From a synthetic chemistry perspective, the preparation of 4-(4-Nitrophenyl)-3-morpholinone-d4 involves meticulous deuteration techniques to ensure isotopic purity. Manufacturers optimize routes to achieve >98% deuterium enrichment, a specification frequently queried in scientific forums. The compound’s stability under physiological conditions also makes it suitable for long-term in vivo studies, a topic often explored in publications on isotope effects.

Beyond pharmaceuticals, 4-(4-Nitrophenyl)-3-morpholinone-d4 finds niche applications in material science, particularly in designing fluorescent probes for sensor technologies. Its nitro group enables photo-responsive behavior, a property leveraged in smart materials research—a trending area tied to searches like “nitroaromatics in optoelectronics.”

Regulatory and safety profiles of CAS No. 1330180-47-6 adhere to non-hazardous classification, with data sheets emphasizing standard laboratory handling protocols. This ensures compliance while facilitating global procurement—a concern frequently raised in queries about “deuterated compound suppliers” and “isotope labeling services.”

In summary, 4-(4-Nitrophenyl)-3-morpholinone-d4 exemplifies the intersection of chemistry and cutting-edge science. Its role in drug development, analytical methodologies, and emerging technologies underscores its versatility, mirroring the industry’s shift toward sustainable and high-precision solutions. As research evolves, this compound will likely remain pivotal in addressing complex biological questions and industrial challenges.